Cas no 2375249-21-9 ((1S,6R,7R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: (1S,6R,7R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 2375249-21-9
• MF: C₆H₉ClF₃NO
• MW: 203.58997130394
• CID: 6156044
• PubChem ID: 145874433
• Update Time: 2024-01-06

(1S,6R,7R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7440928
• (1S,6R,7R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane;hydrochloride
• rac-(1R,6S,7S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane hydrochloride
• 2375249-21-9

• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)3-4-5(3)11-2-1-10-4;/h3-5,10H,1-2H2;1H/t3-,4-,5+;/m1./s1
• InChI Key： FTCWVXUMTCPZHY-ZDQHTEEMSA-N
• SMILES： Cl.FC([C@H]1[C@H]2[C@@H]1NCCO2)(F)F

Computed Properties

• Exact Mass: 203.0324761g/mol
• Monoisotopic Mass: 203.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų